Cas no 1197194-31-2 (Sutchuenmedin A)

• Product Name: Sutchuenmedin A
• CAS No: 1197194-31-2
• MF: C₃₃H₃₈O₁₄
• MW: 658.646431446075
• CID: 2089087
• PubChem ID: 125181844
• Update Time: 2025-10-29

Sutchuenmedin A Chemical and Physical Properties

Names and Identifiers

• Sutchuenmedin A
• 4H,​8H-​Benzo[1,​2-​b:3,​4-​b']​dipyran-​4-​one, 3-​[[6-​deoxy-​2-​O-​(6-​deoxy-​α-​L-​mannopyranosyl)​-​α-​L-​mannopyranosyl]​oxy]​-​5-​hydroxy-​2-​(4-​methoxyphenyl)​-​8,​8-​dimethyl-
• Sutchuenoside A
• HY-N6572
• 1197194-31-2
• DA-67864
• CS-0034268
• AKOS040760096
• 3-[(2S,3R,4R,5R,6S)-4,5-Dihydroxy-6-methyl-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-(4-methoxyphenyl)-8,8-dimethylpyrano[2,3-h]chromen-4-one

• Inchi： 1S/C33H38O14/c1-13-21(35)24(38)26(40)31(42-13)46-30-25(39)22(36)14(2)43-32(30)45-29-23(37)20-18(34)12-19-17(10-11-33(3,4)47-19)28(20)44-27(29)15-6-8-16(41-5)9-7-15/h6-14,21-22,24-26,30-32,34-36,38-40H,1-5H3/t13-,14-,21-,22-,24+,25+,26+,30+,31-,32-/m0/s1
• InChI Key： WNTBDGJNPGBIQF-NLDOALJTSA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1[C@H](OC2C(C3C(=CC4=C(C=CC(C)(C)O4)C=3OC=2C2C=CC(=CC=2)OC)O)=O)O[C@@H](C)[C@@H]([C@H]1O)O

Computed Properties

• Exact Mass: 658.22600
• Monoisotopic Mass: 658.22615588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 47
• Rotatable Bond Count: 6
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 203Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 893.5±65.0 °C at 760 mmHg
• Flash Point: 285.2±27.8 °C
• PSA: 206.97000
• LogP: 1.41650
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Sutchuenmedin A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Sutchuenmedin A

Introduction to Sutchuenmedin A (CAS No. 1197194-31-2)

Sutchuenmedin A, a naturally occurring compound with the chemical identifier CAS No. 1197194-31-2, has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and promising biological activities. This compound, which belongs to the class of triterpenoids, has been extensively studied for its potential therapeutic applications, particularly in the realm of oncology and anti-inflammatory treatments.

The molecular structure of Sutchuenmedin A exhibits a complex framework characterized by multiple hydroxyl and carbonyl groups, which contribute to its diverse biological interactions. Recent studies have highlighted its role as a potent inhibitor of several key enzymes involved in cancer progression, making it a subject of intense interest for drug development. The compound's ability to modulate signaling pathways such as MAPK and NF-κB has been particularly well-documented, suggesting its potential as a novel therapeutic agent.

In vitro and in vivo studies have demonstrated that Sutchuenmedin A possesses remarkable anti-proliferative properties against various cancer cell lines. Its mechanism of action involves the induction of apoptosis and the suppression of tumor growth, which are critical for developing effective cancer treatments. Furthermore, the compound has shown minimal toxicity towards normal cells, indicating a favorable safety profile that could be advantageous in clinical applications.

One of the most compelling aspects of Sutchuenmedin A is its ability to interact with multiple targets within cancer cells. This polypharmacological approach has been shown to enhance the efficacy of treatment by simultaneously disrupting several key pathways involved in tumor progression. The compound's unique chemical scaffold also makes it an attractive candidate for structure-activity relationship (SAR) studies, which are essential for optimizing its pharmacological properties.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for the preparation of Sutchuenmedin A. These synthetic strategies not only improve the yield and purity of the compound but also facilitate its large-scale production for clinical trials. The availability of high-quality Sutchuenmedin A has opened new avenues for research, allowing scientists to explore its potential in various therapeutic contexts.

The anti-inflammatory properties of Sutchuenmedin A have also been a focus of recent investigations. Studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in chronic inflammatory diseases. By modulating these inflammatory pathways, Sutchuenmedin A holds promise as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area where Sutchuenmedin A has shown significant promise is in neurodegenerative diseases. Preliminary research suggests that it may help protect against neurotoxicity by inhibiting oxidative stress and promoting neuronal survival. These findings are particularly exciting given the growing burden of neurodegenerative disorders worldwide, and they underscore the need for innovative therapeutic approaches.

The pharmacokinetic profile of Sutchuenmedin A is another critical aspect that has been thoroughly investigated. Studies have revealed that it exhibits good oral bioavailability and prolonged half-life, which are essential characteristics for any successful drug candidate. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

As research on Sutchuenmedin A continues to evolve, new insights into its mechanisms of action are being uncovered. These discoveries not only enhance our understanding of the compound's biological effects but also provide valuable information for designing next-generation therapeutics. The integration of computational modeling and high-throughput screening techniques has further accelerated the discovery process, allowing researchers to identify new derivatives with improved pharmacological properties.

The future prospects for Sutchuenmedin A are incredibly promising, with ongoing clinical trials evaluating its efficacy in various disease settings. The compound's unique combination of anti-cancer, anti-inflammatory, and neuroprotective activities positions it as a versatile therapeutic agent with broad applications. As more data becomes available, it is expected that Sutchuenmedin A will emerge as a significant player in modern medicine.